1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide

• IUPAC Name: 1-(2-naphthalen-1-ylacetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H21F3N2O2/c21-20(22,23)13-24-19(27)15-8-10-25(11-9-15)18(26)12-16-6-3-5-14-4-1-2-7-17(14)16/h1-7,15H,8-13H2,(H,24,27)
• InChI Key: ORLFXEXMBOHTBY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC(F)(F)F)C(=O)CC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H21F3N2O2
• Molecular Weight: 378.4 g/mol

Description

1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide, also known as NPTP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. NPTP is a piperidine derivative that has been synthesized through a series of chemical reactions, and its properties have been studied for its potential use in treating various medical conditions.

Mechanism of Action

The mechanism of action of 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide has been shown to inhibit the activity of enzymes involved in the production of reactive oxygen species, which are known to contribute to cell damage and inflammation. 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide has also been shown to modulate the activity of ion channels in cells, which can affect the transmission of signals between cells.
Biochemical and Physiological Effects
1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide has been shown to have various biochemical and physiological effects in cells and animals. In cancer cells, 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide has been shown to induce apoptosis and inhibit angiogenesis, which can lead to the inhibition of tumor growth. In Alzheimer's disease research, 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide has been shown to inhibit the formation of amyloid beta plaques, which can lead to the prevention of cognitive decline. In neuropathic pain research, 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide has been shown to alleviate pain by modulating the activity of ion channels in sensory neurons.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide in lab experiments include its high purity and stability, as well as its potential therapeutic applications in various medical conditions. However, the limitations of using 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide in lab experiments include its relatively high cost and the need for specialized equipment and expertise to synthesize and characterize the compound.

Future Directions

There are several future directions for research on 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide, including further studies on its mechanism of action, optimization of its synthesis and purification, and testing its efficacy and safety in animal models and clinical trials. Additionally, 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide could be further studied for its potential therapeutic applications in other medical conditions, such as inflammatory diseases and neurological disorders.

Synthesis Methods

The synthesis of 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide involves a multi-step process that starts with the reaction between 2-naphthaldehyde and ethyl acetoacetate to form 2-(naphthalen-1-yl)acetic acid. This intermediate is then reacted with N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide to form the final product, 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide. The synthesis of 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide has been optimized to maximize yield and purity, and the resulting compound has been characterized using various analytical techniques.

Scientific Research Applications

1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide has been studied for its potential therapeutic applications in various medical conditions, including cancer, Alzheimer's disease, and neuropathic pain. In cancer research, 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease research, 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide has been studied for its potential to inhibit the formation of amyloid beta plaques, which are a hallmark of the disease. In neuropathic pain research, 1-(2-(naphthalen-1-yl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide has been shown to alleviate pain by modulating the activity of ion channels in sensory neurons.